Cas no 1260815-69-7 (6-bromo-8-fluoroisoquinolin-3-amine)

• Product Name: 6-bromo-8-fluoroisoquinolin-3-amine
• CAS No: 1260815-69-7
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• MDL: MFCD15526602
• CID: 4565564
• PubChem ID: 53404464
• Update Time: 2025-11-01

6-bromo-8-fluoroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-fluoroisoquinolin-3-amine
• 6-bromo-8-fluoroisoquinolin-3-amine(WXC06138)
• AKOS037645696
• W13410
• GS4070
• AS-62388
• MFCD15526602
• 3-Amino-6-bromo-8-fluoroisoquinoline
• SY126734
• CS-0036531
• 1260815-69-7

• MDL： MFCD15526602
• Inchi： 1S/C9H6BrFN2/c10-6-1-5-2-9(12)13-4-7(5)8(11)3-6/h1-4H,(H2,12,13)
• InChI Key： JCIBQHVIBLSPME-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C=C2F)C=C(N)N=1

Computed Properties

• Exact Mass: 239.96984g/mol
• Monoisotopic Mass: 239.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-bromo-8-fluoroisoquinolin-3-amine

Comprehensive Overview of 6-bromo-8-fluoroisoquinolin-3-amine (CAS No. 1260815-69-7): Properties, Applications, and Research Insights

The compound 6-bromo-8-fluoroisoquinolin-3-amine (CAS No. 1260815-69-7) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromine and fluorine substitution on the isoquinoline backbone, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 6-bromo-8-fluoroisoquinolin-3-amine is its role in structure-activity relationship (SAR) studies. The presence of both halogen atoms (bromine and fluorine) enhances the molecule's ability to interact with biological targets, making it a valuable scaffold for medicinal chemistry. Recent publications highlight its utility in optimizing lead compounds for improved potency and selectivity, addressing critical challenges in drug resistance and target specificity.

From a synthetic chemistry perspective, the 6-bromo-8-fluoroisoquinolin-3-amine structure offers multiple sites for further functionalization. The amine group at the 3-position allows for easy derivatization, enabling the creation of diverse analogs. This flexibility aligns with current trends in fragment-based drug design and combinatorial chemistry, where rapid library generation is essential for high-throughput screening. Laboratories focusing on small-molecule therapeutics often prioritize such intermediates to accelerate their R&D pipelines.

In addition to pharmaceutical applications, 6-bromo-8-fluoroisoquinolin-3-amine has shown promise in material science. Its aromatic system and electron-withdrawing substituents contribute to unique electronic properties, making it a candidate for organic semiconductors or fluorescent probes. This dual applicability resonates with the increasing demand for multifunctional compounds in interdisciplinary research.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 1260815-69-7. While the compound itself is not classified as hazardous under current guidelines, its handling requires adherence to standard laboratory safety protocols. Researchers emphasize the importance of green chemistry principles during synthesis to minimize waste and improve sustainability—a topic widely searched in academic and industrial forums.

Market trends indicate a rising demand for halogenated isoquinolines, driven by their efficacy in targeted therapy development. Analysts project growth in the fine chemicals sector, with 6-bromo-8-fluoroisoquinolin-3-amine positioned as a niche but critical component. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to clients engaged in preclinical research and patent-protected formulations.

For those seeking technical data, the physicochemical properties of 6-bromo-8-fluoroisoquinolin-3-amine—such as melting point, solubility, and spectral characteristics—are well-documented in peer-reviewed journals. Computational chemists leverage these parameters for in silico modeling, another hot topic in modern drug discovery. Tools like molecular docking and QSAR benefit from accurate input data, underscoring the compound's relevance in digital chemistry workflows.

In conclusion, 6-bromo-8-fluoroisoquinolin-3-amine (CAS No. 1260815-69-7) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, reflect the dynamic nature of contemporary science. As exploration continues, this compound is poised to remain a focal point in discussions about next-generation therapeutics and sustainable chemical solutions.